Cas no 88336-80-5 (Benzenedodecanol)
Benzenedodecanol structure
Product Name:Benzenedodecanol
CAS No:88336-80-5
MF:C18H30O
MW:262.430205821991
CID:1921903
PubChem ID:14889644
Update Time:2025-04-21
Benzenedodecanol Chemical and Physical Properties
Names and Identifiers
-
- Benzenedodecanol
- 12-phenyldodecan-1-ol
- Q63392748
- 88336-80-5
- 12-PHEMYLDODECAN-1-OL
- SCHEMBL1006413
- DTXSID50565018
-
- Inchi： 1S/C18H30O/c19-17-13-8-6-4-2-1-3-5-7-10-14-18-15-11-9-12-16-18/h9,11-12,15-16,19H,1-8,10,13-14,17H2
- InChI Key： DXFKBQGRBJLAPG-UHFFFAOYSA-N
- SMILES： OCCCCCCCCCCCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 262.229665576Da
- Monoisotopic Mass: 262.229665576Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 12
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 20.2Ų
Benzenedodecanol Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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